Cas no 72826-60-9 (1,4-Pentadiene-1-thione, 2-(1,1-dimethylethyl)-)

• Product Name: 1,4-Pentadiene-1-thione, 2-(1,1-dimethylethyl)-
• CAS No: 72826-60-9
• MF: C₉H₁₄S
• MW: 154.272461414337
• CID: 1757627
• PubChem ID: 12522283
• Update Time: 2025-04-21

1,4-Pentadiene-1-thione, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadiene-1-thione, 2-(1,1-dimethylethyl)-
• 2-tert-butylpenta-1,4-diene-1-thione
• DTXSID80501242
• 72826-60-9

• Inchi： 1S/C9H14S/c1-5-6-8(7-10)9(2,3)4/h5H,1,6H2,2-4H3
• InChI Key： HEPBAWOUSAMNCO-UHFFFAOYSA-N
• SMILES： S=C=C(CC=C)C(C)(C)C

Computed Properties

• Exact Mass: 154.08172
• Monoisotopic Mass: 154.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 32.1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds